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Compound of Interest

Compound Name: 2-Isopropylcyclohexanol

Cat. No.: B1266409

This technical guide provides a comprehensive overview of the known physical properties of 2-
isopropylcyclohexanol. The information is intended for researchers, scientists, and
professionals in drug development who require precise data for modeling, synthesis, and
formulation. This document summarizes key quantitative data in a structured format, details the
experimental protocols for their determination, and includes a visual representation of a
standard experimental workflow.

Core Physical Properties

2-Isopropylcyclohexanol, a substituted cyclohexanol, exists as stereoisomers (cis and trans),
which can influence its physical properties. The data presented below represents values found
for the general compound and its specific isomers where available.

Quantitative Data Summary

The physical properties of 2-isopropylcyclohexanol and its related isomers are summarized
in the table below. These values have been compiled from various chemical databases and
literature sources.
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Property Value Isomer CAS Number Source(s)
Molecular
CoH180 General 96-07-1 [1][2]
Formula
Molecular Weight  142.24 g/mol General 96-07-1 [11[21[3]
N , 203.1°C at 760
Boiling Point General 96-07-1 [1]
mmHg
4-
94 °C at 5 mmHg isopropylcyclohe 15890-36-5 [4]
xanol
110 °C at 22 -isopropy!
PrISopToRY 4621-04-9 [5]
mmHg cyclohexanol
4-
Melting Point 6 °C isopropylcyclohe  15890-36-5 [4]
xanol
2-isopropyl-5-
35°C methylcyclohexa  1490-04-6 [6]
nol
Density 0.914 g/cm?3 General 96-07-1 [1]
4-
0.915 g/cm?3 isopropylcyclohe 15890-36-5 [4]
xanol
2-isopropyl-5-
0.890 g/mL methylcyclohexa  1490-04-6 [6]
nol
Refractive Index 1.466 General 96-07-1 [1]
4-
1.4640t0 1.4680 isopropylcyclohe 15890-36-5 [4]
xanol
0.0684 mmHg at
Vapor Pressure General 96-07-1 [1]

25°C

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.chemnet.com/cas/m/en/96-07-1/2-isopropylcyclohexanol.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropylcyclohexan-1-ol
https://www.chemnet.com/cas/m/en/96-07-1/2-isopropylcyclohexanol.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropylcyclohexan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/cis-2-Isopropylcyclohexanol
https://www.chemnet.com/cas/m/en/96-07-1/2-isopropylcyclohexanol.html
https://wap.guidechem.com/dictionary/en/15890-36-5.html
https://www.chembk.com/en/chem/P-ISOPROPYL%20CYCLOHEXANOL
https://wap.guidechem.com/dictionary/en/15890-36-5.html
http://www.stenutz.eu/chem/solv6.php?name=2-isopropyl-5-methylcyclohexanol
https://www.chemnet.com/cas/m/en/96-07-1/2-isopropylcyclohexanol.html
https://wap.guidechem.com/dictionary/en/15890-36-5.html
http://www.stenutz.eu/chem/solv6.php?name=2-isopropyl-5-methylcyclohexanol
https://www.chemnet.com/cas/m/en/96-07-1/2-isopropylcyclohexanol.html
https://wap.guidechem.com/dictionary/en/15890-36-5.html
https://www.chemnet.com/cas/m/en/96-07-1/2-isopropylcyclohexanol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Flash Point 80.8 °C General 96-07-1 [1]
cis-2-
- -2.38 (log10 WS
Water Solubility ) Isopropylcyclohe  10488-25-2 [7]
in mol/l)
xanol
_ cis-2-
Kovats Retention 1119 (Standard
Isopropylcyclohe  10488-25-2 [3]
Index non-polar)
xanol
1139 (Semi- Ccis-2-
standard non- Isopropylcyclohe  10488-25-2 [3]
polar) xanol
1123 (Normal
trans-2-

alkane RI, non-
polar column,

isothermal)

Isopropylcyclohe

xanol

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical

properties of a liquid compound like 2-isopropylcyclohexanol.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for its determination is the capillary method.[8]

Apparatus:

Heating apparatus (e.g., oil bath or heating block)

Thermometer

Small test tube

Capillary tube (sealed at one end)
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e Sample of 2-isopropylcyclohexanol

Procedure:

A small amount of 2-isopropylcyclohexanol is placed in the small test tube.

o The capillary tube, with its open end downwards, is placed into the test tube containing the
liquid.

e The test tube is attached to a thermometer and heated in the heating apparatus.

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e The heating is then discontinued, and the liquid is allowed to cool.

e The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.[9]

Determination of Density

The density of a liquid is its mass per unit volume. A straightforward method for determining the
density of a liquid involves measuring the mass of a known volume.[10][11][12]

Apparatus:

 Digital balance

o Graduated cylinder or pycnometer (for higher accuracy)
o Sample of 2-isopropylcyclohexanol

Procedure:

e The mass of the clean, dry graduated cylinder or pycnometer is measured using the digital
balance.

« A known volume of 2-isopropylcyclohexanol is carefully added to the graduated cylinder or
pycnometer. The volume is read from the bottom of the meniscus.
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e The mass of the container with the liquid is then measured.

e The mass of the liquid is determined by subtracting the mass of the empty container from the
mass of the container with the liquid.

e The density is calculated by dividing the mass of the liquid by its volume (p = m/V).[10]

Determination of Melting Point

For compounds that are solid at room temperature, the melting point is a crucial physical
property. The capillary method is widely used for this determination.[13][14][15]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)
o Capillary tubes (sealed at one end)

e Thermometer

e Solid sample of the compound

Procedure:

A small amount of the finely powdered solid sample is packed into the capillary tube to a
height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.
e The sample is heated at a controlled rate.

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

e The temperature at which the entire solid has turned into a clear liquid is recorded as the end
of the melting range.[16] For a pure compound, this range is typically narrow.[14][15]

Determination of Solubility
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Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at
a specific temperature.[17][18]

Apparatus:

Test tubes with stoppers

o Graduated cylinder

e Balance

e Spatula

o Water bath (for temperature control)

e Solvent (e.g., water, ethanol)

o Sample of 2-isopropylcyclohexanol

Procedure:

o A measured volume of the solvent is placed into a test tube.

o The temperature of the solvent is brought to the desired value using a water bath.
o Asmall, weighed amount of 2-isopropylcyclohexanol is added to the test tube.
e The test tube is stoppered and shaken until the solute dissolves completely.

o Steps 3 and 4 are repeated until a point where the added solute no longer dissolves, and a
saturated solution is formed.

e The total mass of the dissolved solute is determined.

o Solubility is expressed as the mass of solute per volume or mass of solvent (e.g., g/100 mL
or g/100 g).[17]

Mandatory Visualization
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The following diagram illustrates a typical experimental workflow for determining the boiling
point of a liquid compound such as 2-isopropylcyclohexanol using the capillary method.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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